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Compound of Interest

Compound Name: (R)-Glycidyl phenyl ether

Cat. No.: B1332718 Get Quote

An In-depth Technical Guide to the Physical Properties of (R)-Glycidyl Phenyl Ether

This technical guide provides a comprehensive overview of the physical properties of (R)-
Glycidyl phenyl ether in its liquid and solid states. The information is intended for researchers,

scientists, and professionals in the field of drug development and materials science. This

document summarizes key quantitative data, details relevant experimental protocols for

property determination, and includes visualizations of experimental workflows.

Overview of (R)-Glycidyl Phenyl Ether
(R)-Glycidyl phenyl ether, with the chemical formula C₉H₁₀O₂, is a chiral epoxide compound.

[1] Its structure features a reactive three-membered oxirane ring attached to a phenoxymethyl

group.[1] This combination of a chiral center and a reactive epoxide ring makes it a valuable

building block in asymmetric synthesis, particularly for the production of optically active

pharmaceuticals.[1] At room temperature, it exists as a colorless to almost colorless clear

liquid.[1][2]

Quantitative Physical Properties
The physical properties of (R)-Glycidyl phenyl ether are summarized in the table below for

easy reference and comparison.
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Property Value State Conditions

Thermal Properties

Melting Point 3.5 °C (38.3 °F) Solid/Liquid -

Boiling Point
245-247 °C (473-

476.6 °F)
Liquid 760 mmHg

Flash Point >115 °C (>230 °F) Liquid Closed cup

Optical Properties

Refractive Index 1.53 - 1.531 Liquid 20 °C

Specific Rotation

([α]D)
-12° to -16° Liquid c=1 in EtOH, 20°C

Other Physical

Properties

Density 1.11 g/mL Liquid 25 °C

Specific Gravity 1.11 Liquid 20/20 °C

Vapor Pressure 0.03 mmHg Liquid 20 °C

Water Solubility 2.4 g/L Liquid 20 °C

Molecular Weight 150.18 g/mol - -

Note: Data compiled from multiple sources.[1][2][3][4][5][6]

Experimental Protocols for Physical Property
Determination
The following sections detail the standard laboratory procedures for measuring the key physical

properties of a chemical compound like (R)-Glycidyl phenyl ether.

Melting Point Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.smolecule.com/products/s754678
https://www.chemimpex.com/products/39551
https://cameochemicals.noaa.gov/chemical/20896
https://m.chemicalbook.com/ProductChemicalPropertiesCB2429443_EN.htm
https://www.chembk.com/en/chem/Phenyl%20Glycidyl%20Ether
https://www.sigmaaldrich.com/US/en/sds/aldrich/248487
https://www.benchchem.com/product/b1332718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The melting point is a critical indicator of a substance's purity.[7] For (R)-Glycidyl phenyl
ether, which melts at 3.5 °C, this determination would require a cooling bath. The general

procedure using a capillary tube method is as follows:

Sample Preparation: A small amount of the solidified compound is finely powdered and

packed tightly into a capillary tube, sealed at one end.[7][8]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[7] This assembly is then placed in a heating/cooling

apparatus, such as a Thiele tube or a Mel-Temp apparatus, filled with a suitable liquid bath.

[7]

Heating/Cooling Process: The bath is heated or cooled slowly and uniformly, at a rate of

about 1-2°C per minute, especially near the expected melting point.[7]

Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it completely liquefies are recorded.[9] This provides the

melting point range.[8] For a pure compound, this range is typically narrow (0.5-1.0°C).

Sample Preparation
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Workflow for Melting Point Determination

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[10] A common laboratory method involves the following steps:
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Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.

[11] A capillary tube, sealed at one end, is placed inverted into the liquid.[11]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a liquid

bath (e.g., using a Thiele tube or an aluminum block heater) to ensure uniform heating.[10]

[11]

Heating and Observation: The apparatus is heated slowly.[12] As the boiling point is

approached, a stream of bubbles will emerge from the open end of the inverted capillary

tube.[11] The heating is then stopped.

Measurement: The temperature at which the bubbling stops and the liquid begins to enter

the capillary tube is recorded as the boiling point.[13]
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Experimental Workflow for Boiling Point Determination

Density Measurement
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Density is the mass per unit volume of a substance.[14] A straightforward method for

determining the density of a liquid is as follows:

Mass Measurement: The mass of a clean, dry measuring cylinder or pycnometer (specific

gravity bottle) is measured using an analytical balance.[15][16]

Volume Measurement: A known volume of the liquid is carefully added to the measuring

cylinder.[15][17] The volume is read from the bottom of the meniscus at eye level to avoid

parallax error.[15]

Final Mass Measurement: The mass of the measuring cylinder containing the liquid is

measured.[15][18]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the final mass.[18] The density is then calculated by dividing the mass of the

liquid by its volume.[15]

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

medium. It is commonly measured using a refractometer, such as an Abbe refractometer.[19]

Calibration: The refractometer is first calibrated using a standard substance with a known

refractive index, often distilled water.[19]

Sample Application: A few drops of the liquid sample are placed on the prism surface of the

refractometer.

Measurement: The user looks through the eyepiece and adjusts the instrument until the

boundary between the light and dark fields is sharp and aligned with the crosshairs.[19]

Reading: The refractive index is then read directly from the instrument's scale. The

temperature should be controlled and recorded as the refractive index is temperature-

dependent.[19]

Logical Relationships of Physical Properties
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The physical properties of (R)-Glycidyl phenyl ether can be categorized to better understand

their nature and relevance in different scientific contexts.
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Physical Properties
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Categorization of Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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